Cas no 1226434-85-0 (6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226434-85-0
• MF: C₁₆H₈F₄N₂O₃S
• MW: 384.304936408997
• CID: 5394113
• Update Time: 2025-08-05

6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 6-fluoro-4-[4-(trifluoromethoxy)phenyl]-, 1,1-dioxide
• 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C16H8F4N2O3S/c17-10-1-6-15-14(7-10)22(9-13(8-21)26(15,23)24)11-2-4-12(5-3-11)25-16(18,19)20/h1-7,9H
• InChI Key： YYHDPMANIRZUMI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(OC(F)(F)F)C=C2)C=C1C#N

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.4±45.0 °C(Predicted)
• pka: -9.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1lambda6,4-benzothiazine-2-carbonitrile

6-Fluoro-1,1-Dioxo-4-[4-(Trifluoromethoxy)Phenyl]-4H-1λ⁶,4-Benzothiazine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1226434-85-0, named 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1λ⁶,4-benzothiazine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazine ring system, a trifluoromethoxy substituent, and a fluorine atom at the 6-position. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the importance of benzothiazine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate cellular signaling pathways. The trifluoromethoxy group attached to the phenyl ring in this compound is known to enhance metabolic stability and bioavailability, making it an attractive feature for pharmaceutical applications. Additionally, the fluorine atom at the 6-position contributes to the molecule's electronic properties, potentially enhancing its interaction with biological targets.

One of the most intriguing aspects of this compound is its structural versatility. The benzothiazine core serves as a scaffold for various functional groups, enabling researchers to explore its potential in diverse contexts. For instance, the carbonitrile group at position 2 can act as a bioisostere for other functionalities, allowing for further chemical modifications to optimize its pharmacokinetic properties.

From a synthetic perspective, the construction of this compound involves multi-step reactions that demand precision and expertise. The synthesis typically begins with the preparation of the benzothiazine ring system, followed by the introduction of substituents such as the trifluoromethoxy group and the fluorine atom. Recent advancements in catalytic methods and stereocontrol have significantly improved the efficiency of these reactions, paving the way for large-scale production if required.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as cancer and inflammatory diseases. Its ability to inhibit specific kinases involved in these diseases has been validated through in vitro assays and computational modeling studies. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic materials, where fluorinated aromatic systems are highly sought after.

The integration of cutting-edge research techniques has also shed light on the compound's photophysical properties. Studies utilizing ultrafast spectroscopy have revealed that the trifluoromethoxy group plays a crucial role in modulating the molecule's excited-state dynamics, which is essential for applications in light-emitting diodes (LEDs) and solar cells.

In conclusion, 6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-4H-1λ⁶,4-benzothiazine-2-carbonitrile represents a remarkable advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and advanced materials development.